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Compound of Interest

Compound Name: 6-Phenyltetradecane

Cat. No.: B3052788 Get Quote

Executive Summary
This technical guide addresses the available information for 6-phenyltetradecane, a specific

isomer of phenyltetradecane. Extensive database searches indicate that 6-phenyltetradecane
is not a commercially available compound and does not have a registered CAS number.

Consequently, information regarding its suppliers, specific experimental protocols, and

established signaling pathways is not available in the public domain.

This document, therefore, provides a summary of the available data for closely related and

commercially available isomers, namely 1-phenyltetradecane and 2-phenyltetradecane, which

may serve as a reference for researchers and drug development professionals interested in the

broader class of phenylalkanes.

Identification and Physicochemical Properties of
Phenyltetradecane Isomers
While information on 6-phenyltetradecane is unavailable, the properties of 1-

phenyltetradecane and 2-phenyltetradecane are well-documented.
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Property 1-Phenyltetradecane 2-Phenyltetradecane

CAS Number 1459-10-5[1][2][3][4] 4534-59-2[5]

Molecular Formula C₂₀H₃₄ C₂₀H₃₄

Molecular Weight 274.48 g/mol [1][2] 274.5 g/mol

Synonyms
Tetradecylbenzene, n-

Tetradecylbenzene[3][4]
(1-methyltridecyl)benzene

Physical State Liquid Not specified

Supplier Information for Phenyltetradecane Isomers
A critical step for any research is the procurement of necessary compounds. The following

table lists potential suppliers for the commercially available isomers of phenyltetradecane.

Isomer Potential Suppliers

1-Phenyltetradecane
Sigma-Aldrich, Santa Cruz Biotechnology,

Thermo Scientific Chemicals, BOC Sciences

2-Phenyltetradecane
Not readily available from major suppliers; may

require custom synthesis.

Experimental Considerations and Methodologies
Due to the absence of specific literature on 6-phenyltetradecane, this section presents a

generalized experimental workflow that could be adapted for the study of this or related long-

chain alkylbenzenes.

General Workflow for Compound Characterization
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A generalized experimental workflow for novel compound investigation.

Potential Signaling Pathways and Biological
Interactions
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The biological activity of long-chain alkylbenzenes is not extensively characterized. However,

based on their structural similarity to endogenous signaling lipids, it is plausible that they could

interact with pathways involved in lipid metabolism and signaling.

Hypothetical Signaling Interaction
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A hypothetical signaling pathway for a bioactive lipid-like molecule.

Conclusion and Future Directions
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The investigation into 6-phenyltetradecane reveals a significant gap in the available chemical

and biological data. For researchers intent on studying this specific isomer, a custom synthesis

approach would be necessary. The information provided for the related isomers, 1-

phenyltetradecane and 2-phenyltetradecane, can serve as a valuable starting point for

predicting the physicochemical properties and potential biological activities of this novel

compound. Future research should focus on the synthesis, purification, and comprehensive

characterization of 6-phenyltetradecane to enable its evaluation in relevant biological

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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